Cas no 1341-36-2 (4-CHROMANONE)

• Product Name: 4-CHROMANONE
• CAS No: 1341-36-2
• MF: C₉H₈O₂
• MW: 148.158622741699
• CID: 830285
• Update Time: 2025-04-19

4-CHROMANONE Chemical and Physical Properties

Names and Identifiers

• 4-CHROMANONE
• 2,3-DIHYDRO-4H-CHROMEN-4-ONE
• 2,4-DIHYDRO-1-BENZOPYRAN-4-ONE
• CHROMANONE
• CHROMANONE,4
• CHROMAN-4-ONE
• CHROMANONE, 4-

• Inchi： 1S/C9H8O2/c10-8-5-6-11-9-4-2-1-3-7(8)9/h1-4H,5-6H2
• InChI Key： MSTDXOZUKAQDRL-UHFFFAOYSA-N
• SMILES： C12C=CC=CC=1C(=O)CCO2

Computed Properties

• Exact Mass: 148.05200

Experimental Properties

• Melting Point: 35-38 °C(lit.)
• Boiling Point: 127-128 °C13 mm Hg(lit.)
• Flash Point: >230 °F
• Refractive Index: n20/D 1.575(lit.)
• PSA: 26.30000
• LogP: 1.65180

4-CHROMANONE Security Information

• WGK Germany：2
• Safety Instruction： S24/25
• RTECS：DJ2981225